Cas no 21667-60-7 (3-(3-Methoxyphenyl)-3-oxopropanenitrile)

3-(3-Methoxyphenyl)-3-oxopropanenitrile is a versatile chemical intermediate used in organic synthesis and pharmaceutical research. Its structure, featuring a methoxyphenyl group and an oxopropanenitrile moiety, makes it valuable for constructing complex molecules, particularly in the development of heterocyclic compounds. The compound’s reactivity, particularly at the carbonyl and nitrile functional groups, allows for selective modifications, enabling applications in fine chemical and medicinal chemistry workflows. It is typically handled under controlled conditions due to its sensitivity to moisture and reactive environments. High-purity grades are available to ensure consistency in research and industrial processes. Proper storage and handling are recommended to maintain stability.

3-(3-Methoxyphenyl)-3-oxopropanenitrile structure

21667-60-7 structure

Product Name:3-(3-Methoxyphenyl)-3-oxopropanenitrile

CAS No:21667-60-7

MF:C₁₀H₉NO₂

MW:175.183962583542

MDL:MFCD01566517

CID:51842

PubChem ID:584716

Update Time:2025-06-09

3-(3-Methoxyphenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

- 3-(3-Methoxyphenyl)-3-oxopropanenitrile
- 3-(3-methoxy-phenyl)-3-oxo-propionitrile
- 3-Methoxybenzoylacetonitrile
- A815588
- Z56960306
- AC-20656
- CS-0102803
- 21667-60-7
- Oprea1_700986
- AKOS000206399
- 3-methoxybenzoyl acetonitrile
- 3-(3-methoxyphenyl)-3-oxidanylidene-propanenitrile
- J-510616
- HMS1760M15
- BA-0809
- FT-0604216
- DTXSID60342817
- MFCD01566517
- ?3-Methoxybenzoylacetonitrile
- SCHEMBL139190
- A4655
- EN300-07961
- SB35455
- AB1486
- 3-(3-Methoxyphenyl)-3-oxopropionitrile
- STK662214
- DTXCID80293897
- MDL： MFCD01566517
- Inchi： 1S/C10H9NO2/c1-13-9-4-2-3-8(7-9)10(12)5-6-11/h2-4,7H,5H2,1H3
- InChI Key： HWXOHKGATNULJP-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC(C(CC#N)=O)=C1

Computed Properties

Exact Mass: 175.06300
Monoisotopic Mass: 175.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 50.1Å²

Experimental Properties

Melting Point: 89-91°C
Boiling Point: 331.781 ℃ at 760 mmHg
PSA: 50.09000
LogP: 1.79158

3-(3-Methoxyphenyl)-3-oxopropanenitrile Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

3-(3-Methoxyphenyl)-3-oxopropanenitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(3-Methoxyphenyl)-3-oxopropanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019108748-100g	3-(3-Methoxyphenyl)-3-oxopropanenitrile	21667-60-7	95%	100g	$350.48	2023-09-02
Chemenu	CM344491-10g	3-(3-Methoxy-phenyl)-3-oxo-propionitrile	21667-60-7	95%+	10g	$115	2022-06-11
Chemenu	CM344491-25g	3-(3-Methoxy-phenyl)-3-oxo-propionitrile	21667-60-7	95%+	25g	$179	2022-06-11
Chemenu	CM344491-100g	3-(3-Methoxy-phenyl)-3-oxo-propionitrile	21667-60-7	95%+	100g	$479	2022-06-11
Apollo Scientific	OR15211-1g	3-Methoxybenzoylacetonitrile	21667-60-7	98%	1g	£18.00	2025-02-19
Apollo Scientific	OR15211-5g	3-Methoxybenzoylacetonitrile	21667-60-7	98%	5g	£67.00	2023-09-01
Apollo Scientific	OR15211-25g	3-Methoxybenzoylacetonitrile	21667-60-7	98%	25g	£171.00	2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X43155-250mg	3-(3-Methoxyphenyl)-3-oxopropanenitrile	21667-60-7	98%	250mg	¥36.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X43155-1g	3-(3-Methoxyphenyl)-3-oxopropanenitrile	21667-60-7	98%	1g	¥89.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X43155-5g	3-(3-Methoxyphenyl)-3-oxopropanenitrile	21667-60-7	98%	5g	¥171.0	2024-07-18

3-(3-Methoxyphenyl)-3-oxopropanenitrile Production Method

3-(3-Methoxyphenyl)-3-oxopropanenitrile Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:21667-60-7)3-(3-Methoxyphenyl)-3-oxopropanenitrile

Order Number:A4655

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:03

Price ($):485.0

Email:sales@amadischem.com

Product Official Link

3-(3-Methoxyphenyl)-3-oxopropanenitrile Related Literature

1. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

Jason Wan Lab Chip, 2020,20, 4528-4538
2. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
3. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
4. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
5. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283

Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

21667-60-7 (3-(3-Methoxyphenyl)-3-oxopropanenitrile) Related Products

Recommended suppliers